2-chloro-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide

• IUPAC Name: 2-chloro-N-[(3-chloro-4-piperidin-1-ylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C19H19Cl2N3OS/c20-15-7-3-2-6-14(15)18(25)23-19(26)22-13-8-9-17(16(21)12-13)24-10-4-1-5-11-24/h2-3,6-9,12H,1,4-5,10-11H2,(H2,22,23,25,26)
• InChI Key: DDRISYCAPOIVJL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=C(C=C2)NC(=S)NC(=O)C3=CC=CC=C3Cl)Cl
• Molecular Formula: C19H19Cl2N3OS
• Molecular Weight: 408.3 g/mol

Description

2-chloro-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide, also known as CCT251545, is a small molecule inhibitor that has been studied for its potential use in cancer treatment. This compound has shown promising results in pre-clinical studies, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

2-chloro-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide is a selective inhibitor of the protein kinase CHK1, which is involved in the DNA damage response pathway. By inhibiting CHK1, 2-chloro-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide can prevent cancer cells from repairing DNA damage, leading to cell death.
Biochemical and Physiological Effects:
Studies have shown that 2-chloro-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide can induce DNA damage and cell cycle arrest in cancer cells, leading to apoptosis. In addition, this compound has been shown to sensitize cancer cells to radiation therapy, potentially improving the effectiveness of this treatment.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide in lab experiments is its selectivity for CHK1, which reduces the risk of off-target effects. However, one limitation is that this compound may not be effective in all types of cancer, and its effectiveness may vary depending on the genetic profile of the cancer cells being studied.

Future Directions

Future research on 2-chloro-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide could focus on its potential use in combination with other cancer treatments, such as chemotherapy and immunotherapy. In addition, further studies could investigate the potential use of this compound in specific types of cancer, and the development of more potent CHK1 inhibitors.

Synthesis Methods

The synthesis of 2-chloro-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide involves several steps, including the reaction of 3-chloro-4-(1-piperidinyl)aniline with carbon disulfide to form the corresponding dithiocarbamate. This intermediate is then reacted with 2-chlorobenzoyl chloride to form the final product, 2-chloro-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide.

Scientific Research Applications

2-chloro-N-({[3-chloro-4-(1-piperidinyl)phenyl]amino}carbonothioyl)benzamide has been studied for its potential use in cancer treatment, particularly in the treatment of solid tumors. Pre-clinical studies have shown that this compound can inhibit the growth of cancer cells in vitro and in vivo, and can also sensitize cancer cells to radiation therapy.